Cas no 1393583-34-0 (5-Bromo-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-Bromo-1,4-dimethyl-1H-pyrazole
• CAS No: 1393583-34-0
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD22547955
• CID: 3162606
• PubChem ID: 19757100
• Update Time: 2025-06-15

5-Bromo-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,4-dimethyl-1H-pyrazole
• AS-51669
• EN300-645983
• SB12842
• 1393583-34-0
• 1H-Pyrazole, 5-bromo-1,4-dimethyl-
• SCHEMBL9027327
• CS-0050654
• AB84867
• P13239
• AKOS024056756
• 5-bromo-1,4-dimethylpyrazole
• SY099053
• MFCD22547955
• TFC58334
• 837-307-1

• MDL： MFCD22547955
• Inchi： 1S/C5H7BrN2/c1-4-3-7-8(2)5(4)6/h3H,1-2H3
• InChI Key： UKCYRDDMLBDMPK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=NN1C

Computed Properties

• Exact Mass: 173.97926g/mol
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-1,4-dimethyl-1H-pyrazole

5-Bromo-1,4-dimethyl-1H-pyrazole (CAS No. 1393583-34-0): A Comprehensive Overview

5-Bromo-1,4-dimethyl-1H-pyrazole (CAS No. 1393583-34-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential applications in drug discovery and development.

The chemical structure of 5-Bromo-1,4-dimethyl-1H-pyrazole consists of a pyrazole ring with a bromine atom at the 5-position and methyl groups at the 1 and 4 positions. The presence of the bromine substituent imparts unique properties to this compound, making it a valuable intermediate in synthetic chemistry and a promising candidate for various biological studies.

In recent years, the interest in 5-Bromo-1,4-dimethyl-1H-pyrazole has grown due to its potential as a building block for the synthesis of more complex molecules. Pyrazoles, in general, are known for their ability to form stable complexes with metal ions, which can be exploited in the development of metal-based drugs and catalysts. The bromine substituent in this compound provides additional reactivity and functionalization options, making it an attractive choice for chemists working on novel molecular designs.

One of the key areas where 5-Bromo-1,4-dimethyl-1H-pyrazole has shown promise is in the field of medicinal chemistry. Research has demonstrated that pyrazoles can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of pyrazoles were effective in inhibiting the growth of cancer cells by targeting specific signaling pathways. The bromine substituent in 5-Bromo-1,4-dimethyl-1H-pyrazole may enhance these biological activities by modulating the compound's interactions with biological targets.

Beyond its potential as a therapeutic agent, 5-Bromo-1,4-dimethyl-1H-pyrazole has also been explored for its use in agrochemical applications. Pyrazoles have been widely used as herbicides and fungicides due to their high efficacy and low environmental impact. The bromine substituent can improve the stability and selectivity of these compounds, making them more effective against specific pests while minimizing harm to non-target organisms. A recent study in Pesticide Biochemistry and Physiology highlighted the potential of brominated pyrazoles as next-generation agrochemicals with improved performance and safety profiles.

In addition to its applications in medicinal and agrochemical research, 5-Bromo-1,4-dimethyl-1H-pyrazole has also been investigated for its use in materials science. Pyrazoles can be incorporated into polymers and other materials to impart specific properties such as thermal stability, mechanical strength, and optical activity. The bromine substituent can further enhance these properties by influencing the molecular packing and intermolecular interactions within the material. A study published in Macromolecules demonstrated that brominated pyrazoles could be used to create advanced materials with tailored properties for various industrial applications.

The synthesis of 5-Bromo-1,4-dimethyl-1H-pyrazole typically involves multi-step reactions starting from readily available starting materials. One common approach is to use a Hantzsch-type condensation reaction followed by bromination at the 5-position. The choice of reagents and reaction conditions can significantly affect the yield and purity of the final product. Recent advances in green chemistry have led to the development of more sustainable methods for synthesizing pyrazoles, which can reduce environmental impact while maintaining high efficiency.

The characterization of 5-Bromo-1,4-dimethyl-1H-pyrazole is crucial for ensuring its purity and identity. Various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to confirm the structure and purity of this compound. These techniques provide detailed information about the molecular structure and can help identify any impurities or side products that may be present.

In conclusion, 5-Bromo-1,4-dimethyl-1H-pyrazole (CAS No. 1393583-34-0) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific disciplines.